An accurate NH2(X2A′′) CHIPR potential energy surface via extrapolation to the complete basis set limit and dynamics of the N(2D) + H2(X1Σ +g) reaction†
Physical Chemistry Chemical Physics Pub Date: 2022-10-12 DOI: 10.1039/D2CP01961B
Abstract
The amidogen radical (NH2) and its associated N(2D) + H2(X1Σ+g) → H(2S) + NH(X3Σ−) reaction have great significance in interstellar chemistry and the accurate potential energy surface (PES) is the basis for studying them. We report a new and accurate PES for the ground state NH2(X2A′′) using the combined-hyperbolic-inverse-power-representation methodology based on 7970 ab initio energy points computed at the Davidson-corrected internally contracted multireference configuration interaction level of theory. Both aug-cc-pVTZ and aug-cc-pVQZ basis sets have been employed to extrapolate the energies to the complete basis set limit. The analytical PES reproduces well with the ab initio energy points with a root mean square deviation of 55.7 cm−1. The topographical features of the analytical PES are examined in detail and agree well with the previous theoretical results. The integral cross sections and rate constants of the N(2D) + H2(X1Σ+g) → H(2S) + NH(X3Σ−) reaction are obtained using the quasi-classical trajectory method and the time-dependent wave packet method and then compared with the available theoretical and experimental values.
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